Cas no 1185311-82-3 (4-Chloro-2-methylthio-6-(methyl-d3)-pyrimidine)

• Product Name: 4-Chloro-2-methylthio-6-(methyl-d3)-pyrimidine
• CAS No: 1185311-82-3
• MF: C₆H₄D₃ClN₂S
• MW: 177.67
• CID: 5144250
• PubChem ID: 45785407
• Update Time: 2024-11-05

4-Chloro-2-methylthio-6-(methyl-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylthio-6-(methyl-d3)-pyrimidine
• 1185311-82-3
• AKOS015944385
• F92481
• DTXSID601242041
• Pyrimidine, 4-chloro-6-(methyl-d3)-2-(methylthio)-
• 4-Chloro-6-(methyl-d3)-2-(methylthio)pyrimidine

• Inchi： 1S/C6H7ClN2S/c1-4-3-5(7)9-6(8-4)10-2/h3H,1-2H3/i1D3
• InChI Key： ALMBOXQFPLQVLF-FIBGUPNXSA-N
• SMILES： S(C1=NC(Cl)=CC(C([2H])([2H])[2H])=N1)C

Computed Properties

• Exact Mass: 177.0206773g/mol
• Monoisotopic Mass: 177.0206773g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1Ų